Cas no 2680757-15-5 (9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester)

• Product Name: 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester
• CAS No: 2680757-15-5
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5947459
• PubChem ID: 165913292
• Update Time: 2025-06-08

9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester
• benzyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate
• EN300-7036754
• 2680757-15-5

• Inchi： 1S/C16H21NO3/c18-15-9-13-7-4-8-14(10-15)17(13)16(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13-15,18H,4,7-11H2
• InChI Key： QCQQIMOQTSTTJV-UHFFFAOYSA-N
• SMILES： C12N(C(OCC3=CC=CC=C3)=O)C(CCC1)CC(O)C2

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 429.9±45.0 °C(Predicted)
• pka: 14.78±0.20(Predicted)

Additional information on 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester

Research Brief on 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester (CAS: 2680757-15-5)

The compound 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester (CAS: 2680757-15-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex bioactive molecules. The azabicyclo[3.3.1]nonane scaffold is particularly noteworthy for its rigidity and three-dimensional structure, which can enhance binding affinity and selectivity toward biological targets. Researchers have successfully employed this scaffold in the design of novel enzyme inhibitors and receptor modulators, particularly in the context of neurological and metabolic disorders.

One of the most promising applications of 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester is in the development of gamma-aminobutyric acid (GABA) receptor modulators. Preliminary in vitro studies have demonstrated its ability to interact with GABA_A receptors, suggesting potential anxiolytic or sedative effects. Further optimization of the phenylmethyl ester moiety could lead to improved pharmacokinetic properties, such as enhanced blood-brain barrier penetration.

In addition to its neurological applications, this compound has shown promise in antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The 3-hydroxy group appears to play a critical role in this activity, possibly by facilitating interactions with bacterial cell wall components.

The synthetic accessibility of this compound has also been a focus of recent research. A novel catalytic asymmetric synthesis route was developed in 2022, achieving high enantiomeric excess (ee > 98%) and yield (85%). This advancement is particularly significant for the production of chiral derivatives, which are often required for selective biological activity. The phenylmethyl ester protecting group has proven effective in preventing unwanted side reactions during multi-step syntheses.

Looking forward, researchers are exploring the potential of 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester as a building block for PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Its rigid structure and functional group handles make it an attractive candidate for linker design in these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing industry interest.

In conclusion, 9-Azabicyclo[3.3.1]nonane-9-carboxylic acid, 3-hydroxy-, phenylmethyl ester represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features, combined with demonstrated biological activities and improved synthetic accessibility, position it as a valuable tool for drug discovery. Future research directions may include further exploration of its structure-activity relationships, development of novel derivatives, and evaluation in additional disease models.